3-Bromo-6-fluoro-2-(trifluoromethyl)quinolin-4-ol
Overview
Description
“3-Bromo-6-fluoro-2-(trifluoromethyl)quinolin-4-ol” is a chemical compound with the CAS Number: 1072944-66-1 . It has a molecular weight of 310.05 . The IUPAC name for this compound is 3-bromo-6-fluoro-2-(trifluoromethyl)-4-quinolinol .
Molecular Structure Analysis
The molecular formula of “this compound” is C10H4BrF4NO . The InChI code for this compound is 1S/C10H4BrF4NO/c11-7-8(17)5-3-4(12)1-2-6(5)16-9(7)10(13,14)15/h1-3H,(H,16,17) .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . Unfortunately, the available resources do not provide more detailed physical and chemical properties such as density, boiling point, melting point, and flash point.Scientific Research Applications
Quantum Chemistry Studies
3-Bromo-6-fluoro-2-(trifluoromethyl)quinolin-4-ol and related compounds have been studied in quantum chemistry. For instance, the geometric configurations and electronic spectra of similar compounds, such as tris{5-[(2′-fluoro-4′-bromo-benzylidene)-amino]-quinolin-8-ol} aluminum complexes, were optimized and calculated using methods like PBE0 and TDDFT. These studies help understand the electronic properties and charge transfer characteristics of these compounds (Zhao, 2007).
Functionalization Studies
Research has also focused on the functionalization of halogenated quinolines, including 4-Bromo-6-fluoro-2-(trifluoromethyl)quinoline. These studies explore conditions for regiochemical exhaustive functionalization reactions using various substituents. Such research is crucial for understanding the reactivity and potential applications of these compounds in different chemical contexts (Marull & Schlosser, 2004).
Synthesis of Derivatives
A wide range of derivatives from similar compounds, such as 3-(trifluoromethyl)quinoxalin-2(1H)-one, have been synthesized. These include various substituents like amino, bromo, chloro, and hydrazino. The creation of these derivatives expands the potential applications of these compounds in various fields of chemistry (Didenko et al., 2015).
Luminescence and Magnetic Properties
Studies on 8-hydroxyquinoline derivatives, which are structurally related to this compound, reveal interesting luminescence and magnetic properties. For example, lanthanide complexes with these derivatives have been shown to exhibit slow magnetization relaxation and photo-luminescence properties, potentially useful in materials science (Chu et al., 2018).
Antimicrobial Activity
Research on quinoline derivatives, including compounds with similar structures to this compound, indicates potential antimicrobial activity. For instance, 6-bromo-2-chloro-3-(4-phenyl-[1,2,3]triazol-1-ylmethyl)-quinoline and its derivatives have been synthesized and tested for antimicrobial and antimalarial activities (Parthasaradhi et al., 2015).
Photoluminescence Properties
Studies on 8-hydroxyquinoline derivatives, related to this compound, have been conducted to investigate their photoluminescence properties. The synthesized metallic complexes exhibit strong fluorescence emission, indicating potential applications in optoelectronic devices (Xin-hua et al., 2007).
Safety and Hazards
Mechanism of Action
Mode of Action
Like other quinoline derivatives, it may interact with its targets by forming hydrogen bonds and aromatic interactions, leading to changes in the target’s function .
Pharmacokinetics
Its molecular weight (31005 g/mol) suggests that it may have good bioavailability, as compounds with a molecular weight under 500 g/mol generally have better absorption and distribution in the body .
Properties
IUPAC Name |
3-bromo-6-fluoro-2-(trifluoromethyl)-1H-quinolin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4BrF4NO/c11-7-8(17)5-3-4(12)1-2-6(5)16-9(7)10(13,14)15/h1-3H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCCSZUCEZSMGAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)C(=O)C(=C(N2)C(F)(F)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4BrF4NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10674812 | |
Record name | 3-Bromo-6-fluoro-2-(trifluoromethyl)quinolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10674812 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1072944-66-1 | |
Record name | 3-Bromo-6-fluoro-2-(trifluoromethyl)-4-quinolinol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1072944-66-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Bromo-6-fluoro-2-(trifluoromethyl)quinolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10674812 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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